Cas no 1268522-12-8 (7-Chloro-[1,3]oxazolo[5,4-d]pyrimidine)

• Product Name: 7-Chloro-[1,3]oxazolo[5,4-d]pyrimidine
• CAS No: 1268522-12-8
• MF: C₅H₂ClN₃O
• MW: 155.541879177094
• CID: 3164325
• PubChem ID: 55296585
• Update Time: 2025-04-21

7-Chloro-[1,3]oxazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-[1,3]oxazolo[5,4-d]pyrimidine
• 1268522-12-8
• AKOS006371766
• 7-chlorooxazolo[5,4-d]pyrimidine

• Inchi： 1S/C5H2ClN3O/c6-4-3-5(8-1-7-4)10-2-9-3/h1-2H
• InChI Key： QKLWWCCGEPNYNG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)OC=N2

Computed Properties

• Exact Mass: 154.9886394Da
• Monoisotopic Mass: 154.9886394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų